N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H12ClFN2O5/c19-11-5-7-14(13(20)9-11)21-18(23)17-8-6-12(27-17)10-26-16-4-2-1-3-15(16)22(24)25/h1-9H,10H2,(H,21,23)
• InChI Key: LICSXYAYIPHQSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC2=CC=C(O2)C(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C18H12ClFN2O5
• Molecular Weight: 390.7 g/mol

Description

N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamide, commonly known as CFTRinh-172, is a small molecule that has gained significant attention in scientific research for its potential therapeutic applications. CFTRinh-172 is a selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which plays a crucial role in regulating the transport of chloride ions across epithelial membranes.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 selectively inhibits the N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamide chloride channel by binding to the cytoplasmic side of the channel pore. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 binds to the channel pore in a voltage-dependent manner and stabilizes the closed state of the channel. This results in a decrease in chloride ion transport across the epithelial membrane.
Biochemical and Physiological Effects:
N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has been shown to have a variety of biochemical and physiological effects. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has been shown to inhibit this compound-mediated chloride secretion in airway epithelial cells, intestinal epithelial cells, and pancreatic duct cells. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has also been shown to reduce the volume of sweat secretion in sweat glands. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has been shown to decrease the severity of inflammation in animal models of cystic fibrosis.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has several advantages for laboratory experiments. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 is a selective inhibitor of N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamide chloride channel, which allows researchers to study the specific role of this compound in various tissues and organs. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 is also a reversible inhibitor, which allows researchers to study the dynamic regulation of this compound activity. However, N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has some limitations. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 is not a specific inhibitor of this compound and can inhibit other ion channels. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 can also have off-target effects on cellular processes.

Future Directions

N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has several potential future directions. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 can be used to study the role of N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamide in other tissues and organs. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 can also be used to investigate the pathophysiology of other diseases that involve this compound dysfunction. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 can also be used as a tool for drug discovery to develop new therapeutics for diseases that involve this compound dysfunction. Finally, N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 can be used to study the dynamic regulation of this compound activity in response to various stimuli.
Conclusion:
In conclusion, N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 is a small molecule inhibitor of the this compound chloride channel that has gained significant attention in scientific research. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has been widely used to study the physiological and pathological roles of this compound in various tissues and organs. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has several advantages for laboratory experiments but also has some limitations. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has several potential future directions, including investigating the pathophysiology of other diseases that involve this compound dysfunction and developing new therapeutics for diseases that involve this compound dysfunction.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has been widely used in scientific research to study the physiological and pathological roles of N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamide in various tissues and organs. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has been used to investigate the role of this compound in airway epithelial cells, intestinal epithelial cells, and pancreatic duct cells. N-(4-chloro-2-fluorophenyl)-5-[(2-nitrophenoxy)methyl]-2-furamideinh-172 has also been used to study the role of this compound in the regulation of sweat secretion and the pathophysiology of cystic fibrosis.